Cas no 5453-62-3 (1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1))

1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1) structure
5453-62-3 structure
Product Name:1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1)
CAS No:5453-62-3
MF:C11H16ClNO2
MW:229.703242301941
CID:386876
PubChem ID:54599993
Update Time:2025-04-19

1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1)
    • 3-(dimethylamino)-1-(3-hydroxyphenyl)propan-1-one,hydrochloride
    • 3-Dimethylamino-1-(3-hydroxy-phenyl)-propan-1-on, Hydrochlorid
    • 3-dimethylamino-1-(3-hydroxy-phenyl)-propan-1-one, hydrochloride
    • NSC18796
    • 5453-62-3
    • 3-(dimethylamino)-1-(3-hydroxyphenyl)propan-1-one hydrochloride
    • DTXSID30712886
    • NSC-18796
    • 3-(Dimethylamino)-1-(3-hydroxyphenyl)propan-1-one--hydrogen chloride (1/1)
    • Inchi: 1S/C11H15NO2.ClH/c1-12(2)7-6-11(14)9-4-3-5-10(13)8-9;/h3-5,8,13H,6-7H2,1-2H3;1H
    • InChI Key: NIAGDFPRJKMABY-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C=CC=C(C=1)O)CCN(C)C

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 228.079131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.096
  • Boiling Point: 335.3°Cat760mmHg
  • Flash Point: 156.6°C
  • Refractive Index: 1.545
  • PSA: 40.54
  • LogP: 2.32860

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